Cas no 1692866-87-7 (Ethyl 4-amino-2-bromophenylpropanoate)

• Product Name: Ethyl 4-amino-2-bromophenylpropanoate
• CAS No: 1692866-87-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 4970665
• Update Time: 2025-05-28

Ethyl 4-amino-2-bromophenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-bromophenylpropanoate

• Inchi： 1S/C11H14BrNO2/c1-3-15-11(14)7(2)9-5-4-8(13)6-10(9)12/h4-7H,3,13H2,1-2H3
• InChI Key： FFPRLLKBAGLOGW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)OCC)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 4-amino-2-bromophenylpropanoate

Comprehensive Overview of Ethyl 4-amino-2-bromophenylpropanoate (CAS No. 1692866-87-7)

Ethyl 4-amino-2-bromophenylpropanoate (CAS No. 1692866-87-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring both amino and bromo functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining a phenylpropanoate backbone with halogen and amine substituents, makes it valuable for designing drugs targeting inflammation, central nervous system disorders, and metabolic diseases. Researchers increasingly focus on this compound due to its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with trends in precision medicine.

The growing demand for high-purity intermediates like Ethyl 4-amino-2-bromophenylpropanoate reflects the pharmaceutical industry's emphasis on structure-activity relationship (SAR) studies. Recent publications highlight its application in optimizing kinase inhibitors, particularly those addressing oncology and autoimmune conditions. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its stability under controlled conditions, ensuring reproducibility in lab-scale synthesis. Environmental concerns have also spurred interest in green chemistry approaches for its production, with microwave-assisted synthesis emerging as an energy-efficient alternative.

From a commercial perspective, suppliers often list this compound under search terms like "buy Ethyl 4-amino-2-bromophenylpropanoate" or "CAS 1692866-87-7 supplier," catering to researchers seeking GMP-grade chemicals. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it indispensable for constructing complex heterocycles, a frequent topic in medicinal chemistry forums. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper personal protective equipment (PPE) is recommended during manipulation.

Emerging applications include its use in fluorescence probes for cellular imaging and as a precursor for bioconjugation reagents. The compound's logP value and hydrogen-bonding capacity are frequently analyzed in ADMET prediction software, addressing industry demands for compounds with favorable pharmacokinetic profiles. Patent analyses reveal its incorporation in next-generation antiviral agents, particularly those targeting RNA viruses, reflecting post-pandemic research priorities.

Quality control protocols for Ethyl 4-amino-2-bromophenylpropanoate typically involve residual solvent analysis and heavy metal screening to meet ICH Q3D guidelines. Academic interest persists in its crystal polymorphism characteristics, which influence formulation stability. As synthetic methodologies advance, this compound continues to bridge the gap between bench-scale discovery and process chemistry optimization, maintaining its relevance in cutting-edge drug development pipelines.